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Compound of Interest

Compound Name: Thymidine, 3-chloro-

Cat. No.: B15348674

Essential Safety and Handling Guide for Thymidine,
3-chloro-

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Thymidine, 3-chloro- (CAS Number: 25526-94-7), also known as 3'-Chloro-3'-deoxythymidine.
The following procedures are based on available safety data for this compound and closely
related halogenated nucleoside analogs.

Chemical Safety and Hazard Information

While a comprehensive Safety Data Sheet (SDS) for 3'-Chlorothymidine is not readily
available, data from analogous compounds suggest the following potential hazards. Users
should handle this compound with the utmost care, assuming it is hazardous until proven
otherwise.

Hazard Summary Table
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Hazard Classification

Description

Precautionary Statement

Acute Toxicity, Oral

Harmful if swallowed.

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Inhalation

Toxic if inhaled.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

Germ Cell Mutagenicity

Suspected of causing genetic

defects.

P201: Obtain special
instructions before use. P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.

Skin Corrosion/Irritation

Causes skin irritation.

P280: Wear protective gloves.
P302+P352: IF ON SKIN:

Wash with plenty of water.

Serious Eye Damage/Irritation

Causes serious eye irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.
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Operational Plan: Safe Handling of Thymidine, 3-
chloro-

This step-by-step guide ensures the safe handling of 3'-Chlorothymidine in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

e Fume Hood: All handling of solid and dissolved 3'-Chlorothymidine must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE) Summary Table

PPE Item Specification Rationale

o o ) Provides a barrier against skin
Nitrile gloves (minimum 4 mil o
Gloves ) contact. Double-gloving is
thickness)
recommended.

Protects eyes from splashes

Eye Protection Chemical safety goggles ) )
and airborne particles.
Protects skin and personal

Lab Coat Standard laboratory coat ) o
clothing from contamination.
Recommended when handling

) ) NIOSH-approved respirator large quantities or if there is a
Respiratory Protection ) ] ) o )
with P100 filters risk of aerosolization outside of

a fume hood.

Handling Procedure

o Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is
donned correctly.
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» Weighing: If weighing the solid compound, do so within the fume hood. Use a disposable
weigh boat.

e Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

e Storage: Store 3'-Chlorothymidine in a tightly sealed, clearly labeled container in a cool, dry,
and dark place.

o Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate
cleaning agent. Remove and dispose of gloves properly. Wash hands thoroughly with soap
and water.

Experimental Workflow for Handling Thymidine, 3-chloro-

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Handling Workflow

Don PPE

'

Prepare Fume Hood

'

Weigh Solid Compound

'

Prepare Solution

'

Store Compound

'

Clean Work Area

'

Doff PPE

'

Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3'-Chlorothymidine.
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Disposal Plan: Safe Disposal of Thymidine, 3-
chloro-

Proper disposal of 3'-Chlorothymidine and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance. As a halogenated organic compound, it
requires specific disposal procedures.

Waste Segregation and Collection

e Solid Waste:

o Collect all solid waste contaminated with 3'-Chlorothymidine (e.g., weigh boats,
contaminated paper towels, used gloves) in a designated, sealed, and clearly labeled
hazardous waste container.

o The container should be labeled as "Halogenated Organic Solid Waste" and list
"Thymidine, 3-chloro-" as a constituent.

e Liquid Waste:

o Collect all liquid waste containing 3'-Chlorothymidine in a designated, sealed, and clearly
labeled hazardous waste container.

o The container should be made of a compatible material (e.g., glass or polyethylene).

o The container should be labeled as "Halogenated Organic Liquid Waste" and list
"Thymidine, 3-chloro-" and the solvent(s) used.

e Sharps Waste:

o Any sharps (e.g., needles, razor blades) contaminated with 3'-Chlorothymidine should be
disposed of in a designated sharps container that is also labeled as containing hazardous
chemical waste.

Disposal Procedure

e Waste Accumulation: Store hazardous waste containers in a designated satellite
accumulation area within the laboratory.
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» Labeling: Ensure all waste containers are accurately and completely labeled with their
contents and associated hazards.

e Pickup Request: Once a waste container is full, request a pickup from your institution's
Environmental Health and Safety (EHS) department. Do not dispose of this chemical down
the drain or in regular trash.

Disposal Workflow for Thymidine, 3-chloro- Waste
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Caption: A procedural diagram for the safe disposal of waste containing 3'-Chlorothymidine.
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 To cite this document: BenchChem. [Personal protective equipment for handling Thymidine,
3-chloro-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348674#personal-protective-equipment-for-
handling-thymidine-3-chloro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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